Cas no 2231673-79-1 (5-chloro-1H-pyrrolo[2,3-c]pyridine-7-carbonitrile)

• Product Name: 5-chloro-1H-pyrrolo[2,3-c]pyridine-7-carbonitrile
• CAS No: 2231673-79-1
• MF: C₈H₄ClN₃
• MW: 177.590459823608
• CID: 5268885
• Update Time: 2026-03-09

5-chloro-1H-pyrrolo[2,3-c]pyridine-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1H-pyrrolo[2,3-c]pyridine-7-carbonitrile

• Inchi： 1S/C8H4ClN3/c9-7-3-5-1-2-11-8(5)6(4-10)12-7/h1-3,11H
• InChI Key： FDZAMUPZFAOGLG-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC(Cl)=CC2C=CNC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 5-chloro-1H-pyrrolo[2,3-c]pyridine-7-carbonitrile

5-Chloro-1H-pyrrolo[2,3-c]pyridine-7-carbonitrile (CAS No. 2231673-79-1): A Versatile Heterocyclic Compound for Pharmaceutical Research

5-Chloro-1H-pyrrolo[2,3-c]pyridine-7-carbonitrile (CAS No. 2231673-79-1) is an important heterocyclic compound that has gained significant attention in pharmaceutical and medicinal chemistry research. This nitrogen-containing bicyclic structure combines the features of both pyrrole and pyridine rings, making it a valuable scaffold for drug discovery. The presence of both chloro and cyano substituents enhances its reactivity and potential for further chemical modifications.

Recent trends in drug development have shown increasing interest in pyrrolopyridine derivatives due to their diverse biological activities. The 5-chloro-1H-pyrrolo[2,3-c]pyridine-7-carbonitrile structure serves as a key intermediate for synthesizing various pharmacologically active compounds. Researchers particularly value its potential in developing kinase inhibitors, which are crucial for targeted cancer therapies. The compound's molecular weight of 193.61 g/mol and its specific heterocyclic framework make it suitable for structure-activity relationship (SAR) studies in medicinal chemistry.

The synthesis of 5-chloro-1H-pyrrolo[2,3-c]pyridine-7-carbonitrile typically involves multi-step organic reactions starting from commercially available pyridine derivatives. Modern synthetic approaches focus on improving yield and purity while reducing environmental impact, aligning with the growing demand for green chemistry in pharmaceutical manufacturing. Analytical characterization of this compound includes NMR spectroscopy, mass spectrometry, and HPLC analysis to ensure high purity standards required for research applications.

In pharmaceutical applications, the pyrrolo[2,3-c]pyridine core of this compound demonstrates excellent potential as a building block for drug candidates. Its structural features allow for interactions with various biological targets, particularly protein kinases involved in cell signaling pathways. The chloro substituent at position 5 and the cyano group at position 7 provide handles for further derivatization, enabling medicinal chemists to explore diverse structure-activity relationships.

The market for specialty heterocyclic compounds like 5-chloro-1H-pyrrolo[2,3-c]pyridine-7-carbonitrile has been growing steadily, driven by increased R&D investment in small molecule therapeutics. Pharmaceutical companies and contract research organizations frequently search for high-quality pyrrolopyridine derivatives to support their drug discovery programs. The compound's CAS number (2231673-79-1) serves as a unique identifier in chemical databases and procurement systems, ensuring accurate specification in research applications.

Storage and handling of 5-chloro-1H-pyrrolo[2,3-c]pyridine-7-carbonitrile require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this material. The compound's stability under various conditions makes it suitable for long-term storage when kept in appropriate containers at controlled temperatures, maintaining its utility as a research chemical over extended periods.

Recent scientific publications have highlighted the potential of pyrrolo[2,3-c]pyridine derivatives in addressing challenging therapeutic areas. The 5-chloro-1H-pyrrolo[2,3-c]pyridine-7-carbonitrile scaffold has shown promise in the development of compounds with anti-inflammatory and neuroprotective properties. These findings align with current research trends focusing on neurodegenerative diseases and chronic inflammation, making this compound particularly relevant to contemporary drug discovery efforts.

Quality control of 5-chloro-1H-pyrrolo[2,3-c]pyridine-7-carbonitrile is crucial for research applications. Reputable suppliers provide comprehensive analytical data, including HPLC purity certificates and spectroscopic characterization. Researchers often inquire about batch-to-batch consistency when sourcing this compound, emphasizing the importance of reliable supply chains for specialty heterocycles in pharmaceutical development.

The future outlook for pyrrolopyridine-based compounds remains positive, with increasing recognition of their therapeutic potential. As drug discovery moves toward more targeted approaches, intermediates like 5-chloro-1H-pyrrolo[2,3-c]pyridine-7-carbonitrile will continue to play a vital role in medicinal chemistry. Ongoing research may uncover new applications for this scaffold beyond its current uses, potentially expanding its significance in pharmaceutical development.

For researchers working with 5-chloro-1H-pyrrolo[2,3-c]pyridine-7-carbonitrile, proper documentation of experimental procedures and results is essential. The compound's CAS registry number (2231673-79-1) should be consistently referenced in publications and patent applications to maintain clarity in scientific communication. As interest in nitrogen-rich heterocycles grows, this compound is likely to remain an important tool for drug discovery scientists exploring new therapeutic possibilities.